Cas no 73781-74-5 (4-Aminothiophene-2-carbonitrile)

4-Aminothiophene-2-carbonitrile is a versatile heterocyclic compound featuring both amino and cyano functional groups on a thiophene backbone. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its electron-rich thiophene core and dual functional groups enable diverse transformations, including cyclization, coupling, and condensation reactions. The compound is often utilized in the development of biologically active molecules due to its ability to serve as a precursor for thiophene-based scaffolds. High purity and stability under standard conditions further enhance its utility in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.

4-Aminothiophene-2-carbonitrile structure

73781-74-5 structure

Product Name:4-Aminothiophene-2-carbonitrile

CAS No:73781-74-5

MF:C₅H₄N₂S

MW:124.163659095764

MDL:MFCD19204091

CID:1036419

PubChem ID:13134990

Update Time:2025-06-06

4-Aminothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Aminothiophene-2-carbonitrile
- 4-amino-2-Thiophenecarbonitrile
- 2-Thiophenecarbonitrile, 4-amino-
- 4-Amino-thiophene-2-carbonitrile
- 1456AC
- FCH934680
- AK128560
- AX8250622
- FT-0747084
- AKOS006338912
- YCA78174
- DS-5888
- A925818
- SCHEMBL3189246
- 73781-74-5
- DTXSID80520998
- MFCD19204091
- CS-0103350
- C76356
- DA-19856
- MDL： MFCD19204091
- Inchi： 1S/C5H4N2S/c6-2-5-1-4(7)3-8-5/h1,3H,7H2
- InChI Key： IAWDYANXQRLQKR-UHFFFAOYSA-N
- SMILES： S1C=C(C=C1C#N)N

Computed Properties

Exact Mass: 124.00951931g/mol
Monoisotopic Mass: 124.00951931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78
XLogP3: 1

Experimental Properties

Boiling Point: 352.6±22.0°C at 760 mmHg

4-Aminothiophene-2-carbonitrile Security Information

Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-Aminothiophene-2-carbonitrile Pricemore >>

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